Cas no 389799-46-6 (2-(4-Chloropyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-Chloropyrimidin-5-yl)acetic acid
• CAS No: 389799-46-6
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD13705334
• CID: 1038316
• PubChem ID: 22987930
• Update Time: 2025-04-20

2-(4-Chloropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloropyrimidin-5-yl)acetic acid
• AK100869
• ANW-69853
• CTK8C3236
• KB-222686
• MolPort-008-427-354
• (4-Chloropyrimidin-5-yl)acetic acid
• 389799-46-6
• DTXSID00629351
• 4-Chloro-5-pyrimidinyl acetic acid
• 2-(4-Chloropyrimidin-5-yl)aceticacid
• G76789
• DA-06234
• SCHEMBL907669
• SB55808
• YZPMREAKQUDNFL-UHFFFAOYSA-N
• CS-0266384
• EN300-2970755

• MDL： MFCD13705334
• Inchi： 1S/C6H5ClN2O2/c7-6-4(1-5(10)11)2-8-3-9-6/h2-3H,1H2,(H,10,11)
• InChI Key： YZPMREAKQUDNFL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų